Cas no 158861-67-7 (Pralmorelin Diacetate Salt)

• Product Name: Pralmorelin Diacetate Salt
• CAS No: 158861-67-7
• MF: C₄₅H₅₅N₉O₆
• MW: 817.974910020828
• MDL: MFCD00674876
• CID: 65506
• PubChem ID: 6918245
• Update Time: 2025-11-02

Pralmorelin Diacetate Salt Chemical and Physical Properties

Names and Identifiers

• Pralmorelin
• D-Alanyl-3-(2-naphthalenyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide
• (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-naphthalen-2-yl-propanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenyl-propanoyl]amino]-N-[(2R)-2-aminopropanoyl]hexanamide
• D-Ala-bata-(2-naphthyl)-D-Ala-Trp-D-Phe-Lys amide
• GHRP-2
• GHRP-2 Acetate
• 4]triazolo[4
• 4-dichloro-1
• CHRP-2
• D-alanyl-3-(2-naphthyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinaamide dihydrochloride
• GHCA
• GHRP
• NPVP NPVP NPVP APVP REPLACEMENT CHINA SUPPLIER NPVP MANUFACTURER NPVP CRYSTAL SKYPE:SALE8_120
• (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-naphthalen-2-yl-propanoyl]amino]propanoyl]amino]-3-(1
• EIF3A
• GHS receptor
• Alanyl-(2-naphthyl)alanyl-alanyl-tryptophyl-phenylalanyl-lysinamide
• AKOS037652421
• Pralmorelin Diacetate Salt
• Pralmorelin trifluoroacetate salt, >=97% (HPLC)
• PRALMORELIN [WHO-DD]
• EX-A5533
• MFCD00674876
• KP-102LN
• CHEBI:135890
• GTPL1092
• Q21098924
• D-alanyl-3-(2-naphthyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide
• GHRP 2
• UNII-E6S6E1F19M
• 158861-67-7
• SCHEMBL424791
• (S)-2-((2R,5S,8S,11R,14R)-5-((1H-Indol-3-yl)methyl)-14-amino-2-benzyl-8-methyl-11-(naphthalen-2-ylmethyl)-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadecanamido)-6-aminohexanamide
• C73002
• E6S6E1F19M
• AC-8925
• Pralmorelin [INN]
• KP-102D
• DS-3435
• CHEMBL106593
• KP 102
• WAY-GPA-748
• HRNLPPBUBKMZMT-RDRUQFPZSA-N
• DTXSID601032404
• Pralmorelin (free base)
• GPA-748
• d-ala-d-2-nal-ala-trp-d-phe-lys-nh2
• KP-102T
• PRALMORELIN [MI]
• FT-0656752
• KP-102
• D-ALA-3-(2-NAPHTHYL)-D-ALA-ALA-TRP-D-PHE-LYS-NH2
• GHRP Kaken 100
• L-Lysinamide, D-alanyl-3-(2-naphthalenyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-
• (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2R)-2-aminopropanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]hexanamide
• Ala-beta-Nal-Ala-Trp-Phe-Lys-NH2
• -2
• 6-dihydro-[1
• D-Alanyl-3-(2-naphthalenyl)-D-alanyl-L-alanyl-L-tryptophyl-D-phenylalanyl-L-lysinamide;
• pralmorelinum
• pralmorelina
• pralmoreline
• (2S)-6-amino-2-(((2R)-2-(((2S)-2-(((2S)-2-(((2R)-2-(((2R)-2-aminopropanoyl)amino)-3-naphthalen-2-ylpropanoyl)amino)propanoyl)amino)-3-(1H-indol-3-yl)propanoyl)amino)-3-phenylpropanoyl)amino)hexanamide

• MDL： MFCD00674876
• Inchi： 1S/C45H55N9O6/c1-27(47)41(56)52-38(24-30-19-20-31-14-6-7-15-32(31)22-30)43(58)50-28(2)42(57)53-39(25-33-26-49-35-17-9-8-16-34(33)35)45(60)54-37(23-29-12-4-3-5-13-29)44(59)51-36(40(48)55)18-10-11-21-46/h3-9,12-17,19-20,22,26-28,36-39,49H,10-11,18,21,23-25,46-47H2,1-2H3,(H2,48,55)(H,50,58)(H,51,59)(H,52,56)(H,53,57)(H,54,60)/t27-,28+,36+,37-,38-,39+/m1/s1
• InChI Key： HRNLPPBUBKMZMT-RDRUQFPZSA-N
• SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](C)NC([C@@H](CC1C=CC2C=CC=CC=2C=1)NC([C@@H](C)N)=O)=O)=O)N[C@@H](C(N[C@H](C(N)=O)CCCCN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 746.39000
• Monoisotopic Mass: 889.3808860 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 62
• Rotatable Bond Count: 21
• Complexity: 1440
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 890.9
• Topological Polar Surface Area: 256Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 149 - 151°C
• Boiling Point: 1265.3°C at 760 mmHg
• Flash Point: 719.0±34.3 °C
• Refractive Index: 1.638
• Solubility: DMSO (Slightly, Sonicated), Water (Slightly)
• PSA: 227.32000
• LogP: 5.91420
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Pralmorelin Diacetate Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Other Chemical Reagents

Additional information on Pralmorelin Diacetate Salt

Comprehensive Overview of Pralmorelin Diacetate Salt (CAS No. 158861-67-7): Mechanism, Applications, and Research Insights

Pralmorelin Diacetate Salt (CAS No. 158861-67-7) is a synthetic growth hormone secretagogue (GHS) that has garnered significant attention in biomedical research and therapeutic development. As a diacetate salt form of Pralmorelin, this compound is widely studied for its ability to stimulate the release of growth hormone (GH) via activation of the ghrelin receptor (GHS-R1a). Its unique pharmacological profile makes it a valuable tool for investigating age-related metabolic disorders, muscle wasting conditions, and potential anti-aging therapies—topics currently trending in both academic and public health discussions.

The molecular structure of Pralmorelin Diacetate Salt (CAS No. 158861-67-7) enables high bioavailability and stability, distinguishing it from other GHS analogs. Researchers frequently explore its role in addressing sarcopenia (age-related muscle loss) and growth hormone deficiency (GHD), two conditions heavily searched in medical forums and AI-driven health platforms. Unlike natural ghrelin, Pralmorelin exhibits prolonged activity, making it a preferred candidate for clinical studies aiming to optimize dosing regimens.

In recent years, the demand for Pralmorelin Diacetate Salt has surged due to its potential applications in sports medicine and rehabilitation. Athletes and fitness enthusiasts often inquire about its effects on muscle recovery and performance enhancement, though its use remains strictly regulated in competitive sports. Meanwhile, preclinical data suggest its utility in improving bone density and cognitive function, aligning with growing public interest in holistic aging interventions.

From a biochemical perspective, Pralmorelin Diacetate Salt (CAS No. 158861-67-7) operates by mimicking the action of ghrelin, the "hunger hormone," to activate hypothalamic-pituitary signaling pathways. This mechanism is a focal point for researchers investigating metabolic syndrome and obesity-related comorbidities, which dominate health-related search queries. Its selectivity for GHS-R1a minimizes off-target effects, a feature highlighted in peer-reviewed studies comparing it to first-generation secretagogues.

Quality control and synthesis of Pralmorelin Diacetate Salt adhere to stringent pharmaceutical standards, ensuring consistency for research use. Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, a critical factor for reproducibility in studies exploring its neuroprotective and anabolic properties. These technical aspects are frequently searched by laboratory professionals and pharmacologists.

Emerging trends also link Pralmorelin to gut-brain axis research, a hot topic in microbiome studies. Preliminary evidence suggests its influence on appetite regulation and energy homeostasis, sparking discussions in nutritional science communities. Such interdisciplinary applications underscore the compound’s versatility beyond traditional endocrinology.

In summary, Pralmorelin Diacetate Salt (CAS No. 158861-67-7) represents a multifaceted compound bridging gaps between gerontology, metabolism, and regenerative medicine. Its relevance to contemporary health challenges—combined with rigorous scientific validation—positions it as a pivotal subject for future breakthroughs. Ongoing studies continue to explore its long-term safety and efficacy, addressing common queries from clinicians and researchers alike.